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Compound of Interest

Compound Name:
2-Hydroxyhexanedioic acid,

sodium salt

Cat. No.: B7981418

Get Quote

Executive Summary & Diagnostic Context
2-Hydroxyhexanedioic acid (also known as 2-hydroxyadipic acid or 2-HAA) is a critical

dicarboxylic acid metabolite. Its accumulation is the primary biomarker for 2-hydroxyadipic

aciduria and 2-ketoadipic aciduria, rare inborn errors of lysine, tryptophan, and hydroxylysine

metabolism.

For drug development professionals and metabolic researchers, distinguishing 2-HAA from its

structural isomers (e.g., 3-hydroxyadipic acid) and the parent adipic acid is essential. This

guide provides the definitive spectral map to ensure precise identification, leveraging the

unique deshielding effects of the

-hydroxyl group.

Structural Assignments & Chemical Shift Data
The introduction of a hydroxyl group at the C2 position breaks the symmetry of the adipic acid

backbone, creating distinct chemical environments for all six carbons.
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Comparative Chemical Shift Table (13C NMR)
Solvent: D₂O / pH 7.0 (referenced to TSP at 0.0 ppm)

Carbon
Position

Assignment
2-HAA Shift (

, ppm)

Adipic Acid
Shift (

, ppm)

Shift (Effect of

-OH)

C1 -COOH 178.5 182.7
-4.2 (Inductive

effect)

C2 CH-OH 74.8 35.0 (CH₂)

+39.8

(Diagnostic

Peak)

C3 -CH₂
36.6 24.0

+12.6 (

-deshielding)

C4 -CH₂
24.4 24.0 +0.4 (Negligible)

C5 -CH₂
36.6 35.0 +1.6

C6 -COOH 181.2 182.7 -1.5

Note: The values for 2-HAA are derived from HSQC correlations and standard

-hydroxy acid trends. Adipic acid shifts are for the disodium salt in D₂O. In acidic

D₂O (pH < 2), carboxyl shifts move upfield to ~177 ppm.

Spectral Analysis Logic
Symmetry Breaking: Adipic acid shows only 3 unique signals (C1/6, C2/5, C3/4) due to C2

symmetry. 2-HAA displays 6 distinct signals.
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The Diagnostic Alpha-Peak (C2): The signal at 74.8 ppm is the "fingerprint" region. No other

common unsubstituted dicarboxylic acid metabolite appears in this region (65–80 ppm).

Carboxyl Differentiation: The C1 carboxyl (closer to OH) is shielded relative to C6 due to the

electron-withdrawing inductive effect of the hydroxyl group operating through the

-bond, often observed in

-hydroxy acids.

Graphviz Diagram: Structural Assignment Map
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Caption: Carbon-13 NMR assignment map for 2-hydroxyhexanedioic acid showing the gradient

of chemical shifts induced by the C2 hydroxyl group.

Comparative Differentiation: 2-HAA vs. 3-HAA
A common challenge in metabolomics is distinguishing 2-hydroxyadipic acid (2-HAA) from 3-

hydroxyadipic acid (3-HAA), which is a marker for defects in long-chain 3-hydroxyacyl-CoA

dehydrogenase (LCHAD).
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Feature
2-Hydroxyadipic Acid (2-
HAA)

3-Hydroxyadipic Acid (3-
HAA)

CH-OH Shift (13C) ~74.8 ppm ~69.5 ppm

Carboxyl Signals distinct (~178 & ~181 ppm) distinct (~176 & ~180 ppm)

Proton (1H) Multiplicity
C2-H is a dd (coupled to C3-H₂

only)

C3-H is a m (coupled to C2-H₂

and C4-H₂)

HMBC Correlation
C2-H correlates to one COOH

(C1)

C3-H correlates to no COOH

(too far) or weak

Key Insight: The C2 signal in 2-HAA is typically downfield (higher ppm) compared to C3 in 3-

HAA due to the proximity of the electron-withdrawing carboxyl group (alpha-position).

Experimental Protocol: Synthesis & Sample
Preparation
To validate these shifts in-house, the following protocol describes the generation of a 2-HAA

standard from readily available 2-aminoadipic acid via diazotization. This method preserves the

carbon skeleton while substituting the amine with a hydroxyl group.

Reagents Required[2][3][4]
DL-2-Aminoadipic acid (CAS: 542-32-5)

Sodium Nitrite (NaNO₂)

Sulfuric Acid (2M H₂SO₄)

Ethyl Acetate (for extraction)

D₂O (99.9% D) with TSP internal standard

Step-by-Step Workflow
Dissolution: Dissolve 1.0 g (6.2 mmol) of DL-2-aminoadipic acid in 20 mL of 1M H₂SO₄. Chill

the solution to 0°C in an ice bath.
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Diazotization: Dropwise add a solution of NaNO₂ (1.2 g in 5 mL H₂O) over 30 minutes.

Maintain temperature < 5°C.

Mechanism: Formation of the diazonium salt, which is unstable and displaced by water to

form the

-hydroxy acid with retention of configuration (if chiral starting material is used, though
some racemization may occur).

Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature overnight (12h) to

ensure complete nitrogen evolution.

Extraction: Saturate the aqueous phase with NaCl. Extract 3x with 30 mL Ethyl Acetate.

Drying: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in

vacuo.

NMR Prep: Dissolve ~10 mg of the resulting white solid in 600 µL D₂O containing 0.05%

TSP. Adjust pH to 7.0 using NaOD for consistent shifts.

Graphviz Diagram: Metabolic & Synthetic Context
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Caption: Biological origin of 2-HAA (lysine catabolism) and the laboratory synthesis route via

diazotization of 2-aminoadipic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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